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Compound of Interest

Compound Name:
2-Morpholinecarboxamide

hydrochloride

CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

This document provides a comprehensive guide for the synthesis of 2-
Morpholinecarboxamide hydrochloride, a valuable building block in medicinal chemistry and

drug discovery. The protocol herein is designed for researchers, scientists, and drug

development professionals, offering a detailed, step-by-step procedure grounded in established

chemical principles. This guide emphasizes not only the procedural aspects but also the

underlying chemical rationale to ensure both successful execution and a deeper understanding

of the synthetic pathway.

Introduction: The Significance of the Morpholine
Scaffold
The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of

approved drugs and clinical candidates.[1] Its presence often imparts favorable

physicochemical properties, such as improved aqueous solubility and metabolic stability. The 2-

carboxamide functional group provides a key handle for further chemical elaboration, allowing
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for the construction of diverse molecular architectures. This protocol details a reliable and

scalable synthesis of 2-Morpholinecarboxamide as its hydrochloride salt, starting from the

commercially available N-Boc-2-Morpholinecarboxylic acid.

Overall Synthetic Strategy
The synthesis of 2-Morpholinecarboxamide hydrochloride is achieved through a robust two-

step sequence:

Amidation: The carboxylic acid of N-Boc-2-Morpholinecarboxylic acid is converted to the

corresponding primary amide, N-Boc-2-Morpholinecarboxamide, using a peptide coupling

agent.

Deprotection and Salt Formation: The tert-butyloxycarbonyl (Boc) protecting group is

removed under acidic conditions, which concurrently forms the desired hydrochloride salt.

This strategy was chosen for its high efficiency, mild reaction conditions, and the commercial

availability of the starting material. The use of a Boc protecting group is crucial to prevent

unwanted side reactions at the morpholine nitrogen during the amidation step.

Visualizing the Workflow
The following diagram illustrates the overall synthetic workflow from the protected starting

material to the final hydrochloride salt.

N-Boc-2-Morpholinecarboxylic Acid Amidation
(EDC, HOBt, NH3) N-Boc-2-Morpholinecarboxamide Deprotection / Salt Formation

(HCl in Dioxane)
2-Morpholinecarboxamide

Hydrochloride

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of 2-Morpholinecarboxamide hydrochloride.

Part 1: Synthesis of N-Boc-2-
Morpholinecarboxamide
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This section details the amidation of the N-Boc protected starting material. The use of 1-Ethyl-

3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 1-Hydroxybenzotriazole

(HOBt) is a well-established and highly effective method for forming amide bonds from

carboxylic acids and amines.[2][3] HOBt acts as an additive to suppress racemization and

improve the efficiency of the coupling reaction.[4]

Reaction Scheme

Reactants

Reagents Product

N-Boc-2-Morpholinecarboxylic Acid EDC, HOBt
DMF, 0 °C to rt

+ NH3

N-Boc-2-Morpholinecarboxamide

Click to download full resolution via product page

Caption: Amidation of N-Boc-2-Morpholinecarboxylic acid.
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Reagent
Molar Mass ( g/mol
)

Quantity (mmol) Mass/Volume

N-Boc-2-

Morpholinecarboxylic

acid

231.26 10.0 2.31 g

1-Ethyl-3-(3-

dimethylaminopropyl)c

arbodiimide (EDC)

155.24 12.0 1.86 g

1-

Hydroxybenzotriazole

(HOBt)

135.13 11.0 1.49 g

Ammonia (0.5 M in

1,4-Dioxane)
17.03 20.0 40 mL

N,N-

Dimethylformamide

(DMF), anhydrous

73.09 - 50 mL

Ethyl acetate (EtOAc) 88.11 -
As needed for

extraction

Saturated aq. Sodium

bicarbonate

(NaHCO3)

84.01 -
As needed for

washing

Brine - -
As needed for

washing

Anhydrous

Magnesium sulfate

(MgSO4)

120.37 - As needed for drying

Experimental Protocol
Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (nitrogen or argon), add N-Boc-2-Morpholinecarboxylic acid (2.31

g, 10.0 mmol), HOBt (1.49 g, 11.0 mmol), and anhydrous DMF (50 mL).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

Addition of EDC: Add EDC (1.86 g, 12.0 mmol) portion-wise to the cooled solution over 5

minutes. Stir the reaction mixture at 0 °C for 30 minutes. The formation of an active ester

intermediate occurs during this step.[2]

Addition of Ammonia: Slowly add a 0.5 M solution of ammonia in 1,4-dioxane (40 mL, 20.0

mmol) to the reaction mixture at 0 °C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction to warm to room temperature. Stir the mixture for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and

hexanes as the eluent).

Work-up:

Pour the reaction mixture into a separatory funnel containing 100 mL of ethyl acetate and

100 mL of water.

Separate the layers and wash the organic layer sequentially with saturated aqueous

NaHCO3 solution (2 x 50 mL) and brine (1 x 50 mL). The bicarbonate wash removes

unreacted starting material and HOBt.

Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on

silica gel using a gradient of ethyl acetate in hexanes to afford N-Boc-2-

Morpholinecarboxamide as a white solid.

Part 2: Deprotection and Hydrochloride Salt
Formation
The final step involves the removal of the Boc protecting group and the formation of the

hydrochloride salt. This is conveniently achieved in a single step by treating the protected

amide with a solution of hydrogen chloride in a suitable organic solvent.[5][6]
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Reaction Scheme

Reactant Reagent Product

N-Boc-2-Morpholinecarboxamide 4 M HCl in 1,4-Dioxane
CH2Cl2, 0 °C to rt

2-Morpholinecarboxamide
Hydrochloride

Click to download full resolution via product page

Caption: Deprotection of N-Boc-2-Morpholinecarboxamide and formation of the hydrochloride

salt.

Materials and Reagents
Reagent

Molar Mass ( g/mol
)

Quantity (mmol) Mass/Volume

N-Boc-2-

Morpholinecarboxami

de

230.28 8.0 (example) 1.84 g

4 M Hydrogen

Chloride in 1,4-

Dioxane

36.46 40.0 10 mL

Dichloromethane

(DCM), anhydrous
84.93 - 20 mL

Diethyl ether,

anhydrous
74.12 -

As needed for

precipitation

Experimental Protocol
Reaction Setup: Dissolve N-Boc-2-Morpholinecarboxamide (1.84 g, 8.0 mmol) in anhydrous

dichloromethane (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

Initial Cooling: Cool the solution to 0 °C in an ice-water bath.
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Addition of HCl: Slowly add 4 M HCl in 1,4-dioxane (10 mL, 40.0 mmol) to the stirred

solution. Gas evolution (isobutylene and carbon dioxide) will be observed.

Reaction Progression: After the addition is complete, remove the ice bath and stir the

reaction mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC until the

starting material is no longer visible.

Product Isolation:

Concentrate the reaction mixture under reduced pressure to remove the solvent and

excess HCl.

To the resulting residue, add anhydrous diethyl ether (approx. 30-40 mL) and triturate the

solid. This will induce the precipitation of the hydrochloride salt.

Collect the white solid by vacuum filtration, wash it with a small amount of cold diethyl

ether, and dry it under high vacuum.

Characterization: The final product, 2-Morpholinecarboxamide hydrochloride, can be

characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its identity and purity.

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Fume Hood: All steps of this synthesis should be performed in a well-ventilated fume hood.

Reagent Handling:

EDC and HOBt: These are potential sensitizers and should be handled with care.

Ammonia solution: This is a corrosive and volatile reagent.

HCl in Dioxane: This is a highly corrosive and flammable solution. Handle with extreme

caution.
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Dichloromethane: This is a suspected carcinogen.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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